Cas no 2171719-32-5 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)pentanoic acid)
2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)pentanoic acid
- EN300-1541700
- 2171719-32-5
- 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)pentanoic acid
-
- Inchi: 1S/C26H30N2O6/c1-2-7-16(25(30)31)14-27-24(29)23-22(12-13-33-23)28-26(32)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-23H,2,7,12-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
- InChI Key: DAECGFQCAQYPGS-UHFFFAOYSA-N
- SMILES: O1CCC(C1C(NCC(C(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 114Ų
2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1541700-0.05g |
2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)pentanoic acid |
2171719-32-5 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1541700-0.1g |
2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)pentanoic acid |
2171719-32-5 | 0.1g |
$2963.0 | 2023-05-23 | ||
| Enamine | EN300-1541700-0.25g |
2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)pentanoic acid |
2171719-32-5 | 0.25g |
$3099.0 | 2023-05-23 | ||
| Enamine | EN300-1541700-0.5g |
2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)pentanoic acid |
2171719-32-5 | 0.5g |
$3233.0 | 2023-05-23 | ||
| Enamine | EN300-1541700-1.0g |
2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)pentanoic acid |
2171719-32-5 | 1g |
$3368.0 | 2023-05-23 | ||
| Enamine | EN300-1541700-2.5g |
2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)pentanoic acid |
2171719-32-5 | 2.5g |
$6602.0 | 2023-05-23 | ||
| Enamine | EN300-1541700-5.0g |
2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)pentanoic acid |
2171719-32-5 | 5g |
$9769.0 | 2023-05-23 | ||
| Enamine | EN300-1541700-10.0g |
2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)pentanoic acid |
2171719-32-5 | 10g |
$14487.0 | 2023-05-23 | ||
| Enamine | EN300-1541700-50mg |
2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)pentanoic acid |
2171719-32-5 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1541700-100mg |
2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)pentanoic acid |
2171719-32-5 | 100mg |
$2963.0 | 2023-09-26 |
2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)pentanoic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)pentanoic acid
Introduction to 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)pentanoic acid (CAS No. 2171719-32-5)
2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)pentanoic acid (CAS No. 2171719-32-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Ser(Bzl)-OH, is a derivative of serine, a key amino acid involved in various biological processes. The introduction of the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the benzyl (Bzl) substituent makes this compound particularly useful in peptide synthesis and drug development.
The structure of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)pentanoic acid is characterized by its intricate arrangement of functional groups. The Fmoc group, attached to the nitrogen atom of the amino group, serves as a temporary protecting group that can be selectively removed under mild conditions. This feature is crucial in solid-phase peptide synthesis (SPPS), where it prevents unwanted side reactions and ensures the sequential addition of amino acids. The benzyl group, on the other hand, provides additional stability and solubility properties, making the compound suitable for various synthetic routes and applications.
Recent advancements in medicinal chemistry have highlighted the potential of Fmoc-L-Ser(Bzl)-OH in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that the Fmoc group plays a critical role in modulating the biological activity by influencing the conformational flexibility and binding affinity of the molecule to its target proteins.
In addition to its therapeutic potential, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)pentanoic acid has been extensively used in the synthesis of peptides and peptidomimetics. Peptides are essential biomolecules with a wide range of applications, from diagnostics to therapeutics. The ability to synthesize well-defined peptides with high purity and yield is crucial for their successful application in various fields. The use of Fmoc protection strategies, such as those employed with Fmoc-L-Ser(Bzl)-OH, has revolutionized peptide synthesis by enabling the efficient and selective coupling of amino acids.
The synthetic route for Fmoc-L-Ser(Bzl)-OH involves several steps, including the protection of serine with the Fmoc group and subsequent derivatization with benzyl alcohol. These steps are typically carried out under carefully controlled conditions to ensure high yields and purity. The resulting compound can then be used as a building block for more complex molecules or as an intermediate in the synthesis of bioactive peptides.
The physicochemical properties of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)pentanoic acid have been extensively studied to understand its behavior in different environments. For example, its solubility in organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM) makes it suitable for use in solution-phase synthesis. Additionally, its stability under various pH conditions has been evaluated to ensure its compatibility with different reaction media.
In conclusion, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)pentanoic acid (CAS No. 2171719-32-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an invaluable tool for peptide synthesis and drug development. Ongoing research continues to explore new applications and derivatives of this compound, further expanding its utility in various scientific and industrial settings.
2171719-32-5 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)